N'1-(3,4-dichlorobenzylidene)-4-methylbenzene-1-sulfonohydrazide
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Description
N'1-(3,4-dichlorobenzylidene)-4-methylbenzene-1-sulfonohydrazide is a useful research compound. Its molecular formula is C14H12Cl2N2O2S and its molecular weight is 343.22. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Sulfonamides have been extensively investigated for their therapeutic potential across various disease conditions. They have shown effectiveness as carbonic anhydrase inhibitors (CAIs) for the treatment of glaucoma, diuretics for hypertension, and antiepileptics for seizure disorders. Certain sulfonamides also exhibit significant antitumor activity, acting as tyrosine kinase inhibitors for cancer treatment. The ongoing development of novel sulfonamides aims to enhance their selectivity and potency for targeted therapy, minimizing side effects associated with broader action mechanisms. The exploration of sulfonamide derivatives, including N'1-(3,4-dichlorobenzylidene)-4-methylbenzene-1-sulfonohydrazide, continues to be a fruitful area of research in drug discovery and development.
- Sulfonamide derivatives have been extensively researched for their broad bioactive spectrum, displaying antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, and antiepileptic properties. The chemical modifications of classical antibacterial aminobenzenesulfonamide have led to the development of sulfonamide derivatives with wide medicinal applications, indicating their large development value in pharmacology (He Shichao et al., 2016).
Environmental Impact and Remediation
The environmental presence of sulfonamides, due to their extensive use in healthcare and veterinary medicine, poses challenges in terms of microbial resistance and ecological impact. Research into the environmental fate, degradation pathways, and potential toxic effects of sulfonamides is crucial for understanding and mitigating their impact on ecosystems and human health. Studies on the degradation of sulfonamide compounds in water treatment processes and soil bioremediation strategies aim to reduce their environmental footprint and prevent the spread of antimicrobial resistance.
- The presence of sulfonamides in the environment, originating mainly from agricultural activities, has raised concerns about their influence on microbial populations and potential global health risks. The persistence of these compounds and their bioactive nature require effective risk management and reduction strategies to mitigate their environmental impact (W. Baran et al., 2011).
Properties
IUPAC Name |
N-[(E)-(3,4-dichlorophenyl)methylideneamino]-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2O2S/c1-10-2-5-12(6-3-10)21(19,20)18-17-9-11-4-7-13(15)14(16)8-11/h2-9,18H,1H3/b17-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LODJNFODNVTBNJ-RQZCQDPDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.